Cas no 132453-63-5 (N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE)

N-(6-Chloropyrazin-2-yl)acetamide is a heterocyclic organic compound featuring a chloropyrazine core functionalized with an acetamide group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chloropyrazine moiety offers reactivity for nucleophilic substitution, enabling further derivatization, while the acetamide group enhances solubility and stability. Its well-defined molecular framework makes it valuable for constructing complex molecules, including bioactive compounds. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE structure

132453-63-5 structure

Product Name:N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE

CAS No:132453-63-5

MF:C₆H₆ClN₃O

MW:171.584339618683

CID:2199906

PubChem ID:14787673

Update Time:2025-10-18

N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE
- N-(6-Chloro-2-pyrazinyl)acetamide
- 2-Chloro-6-acetylaminopyrazine
- G30098
- ULFJKYKKTRODFV-UHFFFAOYSA-
- ULFJKYKKTRODFV-UHFFFAOYSA-N
- N-(6-Chloro-pyrazin-2-yl)-acetamide
- 132453-63-5
- VS-09153
- 2-CHLORO-6-ACETYLAMINO-PYRAZINE
- DB-119724
- CS-0444621
- EN300-140190
- BBL029206
- DTXSID90878876
- AKOS025282838
- STL245583
- CHEMBL4516698
- SCHEMBL6284192
- InChI=1/C6H6ClN3O/c1-4(11)9-6-3-8-2-5(7)10-6/h2-3H,1H3,(H,9,10,11)
- 852-434-2
- HFA45363
- Inchi： 1S/C6H6ClN3O/c1-4(11)9-6-3-8-2-5(7)10-6/h2-3H,1H3,(H,9,10,11)
- InChI Key： ULFJKYKKTRODFV-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(=N1)NC(C)=O

Computed Properties

Exact Mass: 171.0199395g/mol
Monoisotopic Mass: 171.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.9Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 353.8±42.0 °C at 760 mmHg
Flash Point: 167.8±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(6-CHLOROPYRAZIN-2-YL)ACETAMIDE Pricemore >>

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Chemenu	CM459648-100mg	N-(6-Chloro-2-pyrazinyl)acetamide	132453-63-5	95%+	100mg	$117	2024-08-02
Chemenu	CM459648-250mg	N-(6-Chloro-2-pyrazinyl)acetamide	132453-63-5	95%+	250mg	$156	2024-08-02
Chemenu	CM459648-500mg	N-(6-Chloro-2-pyrazinyl)acetamide	132453-63-5	95%+	500mg	$268	2024-08-02
Chemenu	CM459648-1g	N-(6-Chloro-2-pyrazinyl)acetamide	132453-63-5	95%+	1g	$381	2024-08-02
Enamine	EN300-140190-0.05g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	0.05g	$29.0	2023-06-08
Enamine	EN300-140190-0.1g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	0.1g	$44.0	2023-06-08
Enamine	EN300-140190-0.25g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	0.25g	$63.0	2023-06-08
Enamine	EN300-140190-0.5g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	0.5g	$99.0	2023-06-08
Enamine	EN300-140190-1.0g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	1g	$127.0	2023-06-08
Enamine	EN300-140190-2.5g	N-(6-chloropyrazin-2-yl)acetamide	132453-63-5	95%	2.5g	$199.0	2023-06-08